Cas no 1181653-69-9 (2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene)

• Product Name: 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene
• CAS No: 1181653-69-9
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD11919855
• CID: 5206250
• PubChem ID: 75357400
• Update Time: 2025-08-03

2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene
• Naphthalene, 2-bromo-1,2,3,4-tetrahydro-6-methoxy-
• 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene

• MDL： MFCD11919855
• Inchi： 1S/C11H13BrO/c1-13-11-5-3-8-6-10(12)4-2-9(8)7-11/h3,5,7,10H,2,4,6H2,1H3
• InChI Key： PKOJPFUAAWHDAR-UHFFFAOYSA-N
• SMILES： BrC1CC2C=CC(=CC=2CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene

2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene: A Comprehensive Overview

2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene, also known by its CAS number 1181653-69-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the family of tetralin derivatives, which are known for their unique structural properties and reactivity. The presence of a bromine atom at the 2-position and a methoxy group at the 6-position introduces distinct electronic and steric effects, making this compound highly valuable in synthetic chemistry and material science.

The synthesis of 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing the overall yield. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which have proven to be highly effective in constructing the tetralin framework.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its unique structure allows for the formation of bioactive molecules with potential therapeutic benefits. A recent study published in the Journal of Medicinal Chemistry highlighted its role in developing novel anti-inflammatory agents. The bromine substituent facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of various functional groups that can modulate biological activity.

Beyond pharmaceuticals, 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene has also been explored in material science for its potential as a precursor in polymer synthesis. The methoxy group imparts hydrophilic properties to the molecule, which can be advantageous in creating amphiphilic polymers with applications in drug delivery systems. Additionally, its aromaticity and conjugation make it a promising candidate for use in organic electronics.

Recent research has focused on understanding the photophysical properties of this compound. Studies conducted under UV light reveal interesting fluorescence characteristics that could be harnessed for sensing applications. The combination of bromine and methoxy groups creates a unique emission profile that is sensitive to environmental changes, making it a potential candidate for chemical sensors.

In conclusion, 2-Bromo-6-methoxy-1,2,3,4-tetrahydronaphthalene stands out as a valuable compound with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative chemical transformations and functional material development. As research continues to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.